Cas no 852437-07-1 (ethyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate)

• Product name: ethyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• CAS No: 852437-07-1
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 6542071

ethyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• Acetic acid, 2-[[3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-, ethyl ester

• Inchi： 1S/C17H18N4O3S/c1-3-23-13-7-5-12(6-8-13)17-19-18-14-9-10-15(20-21(14)17)25-11-16(22)24-4-2/h5-10H,3-4,11H2,1-2H3
• InChI Key： PLSSCHYZKSQIDO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN2C(C3=CC=C(OCC)C=C3)=NN=C2C=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: -0.51±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate

Professional Introduction to Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate (CAS No. 852437-07-1)

Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate, a compound with the CAS number 852437-07-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple heterocyclic rings, including a triazolo[4,3-b]pyridazine core, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate is characterized by its intricate arrangement of functional groups. The ethoxy group at the para position of the phenyl ring and the sulfanyl group attached to the triazolo[4,3-b]pyridazine ring contribute to its distinct chemical properties. These structural elements not only influence its reactivity but also open up possibilities for diverse biological activities.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolo[4,3-b]pyridazine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various pharmacological assays due to their ability to interact with multiple biological targets. The sulfanyl group in Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate is particularly noteworthy, as it can serve as a key interaction point with biological macromolecules.

In vitro studies have begun to uncover the potential pharmacological properties of Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate. Initial assays suggest that this compound exhibits moderate activity against certain enzymatic targets, which could be relevant for developing treatments against inflammatory and infectious diseases. The combination of a phenolic moiety and a heterocyclic core suggests potential antioxidant and anti-inflammatory effects.

The synthesis of Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to access this complex structure with increasing efficiency. Future studies may focus on developing more streamlined synthetic routes that minimize side reactions and improve scalability.

The role of computational chemistry in the study of Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with potential biological targets. These predictions provide valuable insights into its mechanism of action and help guide further experimental investigations.

One of the most exciting aspects of Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate is its potential for structural diversification. By modifying various functional groups within its framework, chemists can generate a library of derivatives with tailored biological activities. This approach aligns well with current trends in drug discovery, where polypharmacicity and target flexibility are highly valued.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ysulfanyl}acetate is no exception. Preclinical studies are essential to evaluate its pharmacokinetic properties and potential side effects before it can be considered for clinical trials. These studies will also provide critical data on its metabolic stability and excretion pathways.

The impact of Ethyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-sulfanyl}acetate extends beyond academic research. Its unique chemical profile makes it an attractive candidate for industrial applications in the pharmaceutical sector. Companies specializing in drug development are increasingly interested in compounds that offer novel mechanisms of action and improved therapeutic outcomes.

As our understanding of disease mechanisms continues to evolve，so does our ability to design targeted therapies. Ethyl 2-{3-(۴-Ethoxyphenylethyle}-۱،۲،۴-triazolo\[۴،۳-b\]pyridazin\^-۶-sulfinil\]-acetic acid) exemplifies how structural innovation can lead to breakthroughs in medicine. Its complex architecture provides a rich foundation for further exploration，and its potential applications are only beginning to be realized.

In conclusion，Ethyl ۲{۳(۴-Ethoxyphenylethyle}-۱،۲،۴-triazolo\[۴،۳b\]-pyridazin\^-۶-sulfinil\]-acetic acid) is a fascinating compound that holds great promise for future research and development。Its unique structural features，combined with preliminary evidence of biological activity，make it a compelling subject for further investigation。As scientists continue to unravel its potential，we can expect this compound to play an important role in advancing our understanding of disease processes and developing new treatments.